1-Chloro-3-cyclopropoxy-2-methoxybenzene

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 1-chloro-3-cyclopropyloxy-2-methoxybenzene
• InChI: InChI=1S/C10H11ClO2/c1-12-10-8(11)3-2-4-9(10)13-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: LLBOMSJXAIRHEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1Cl)OC2CC2

Description

1-Chloro-3-cyclopropoxy-2-methoxybenzene is a halogenated aromatic ether featuring a chlorine atom at the 1-position, a methoxy group at the 2-position, and a cyclopropoxy substituent at the 3-position. Its molecular formula is C₁₀H₁₁ClO₂, with a molar mass of 198.65 g/mol. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of heterocyclic pigments and pharmaceuticals due to its unique electronic and steric properties.

Preparation Methods

The synthesis of 1-Chloro-3-cyclopropoxy-2-methoxybenzene typically involves the reaction of 1-chloro-2-methoxybenzene with cyclopropyl alcohol under specific conditions. The reaction is usually catalyzed by a strong acid, such as sulfuric acid, to facilitate the formation of the cyclopropoxy group. The reaction conditions, including temperature and reaction time, are carefully controlled to optimize the yield and purity of the product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

1-Chloro-3-cyclopropoxy-2-methoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can undergo reduction reactions to form corresponding alcohols or hydrocarbons using reducing agents like lithium aluminum hydride or sodium borohydride.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Chloro-3-cyclopropoxy-2-methoxybenzene has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-Chloro-3-cyclopropoxy-2-methoxybenzene involves its interaction with specific molecular targets and pathways. The compound can undergo electrophilic aromatic substitution reactions, where the chlorine atom is replaced by an electrophile. This process involves the formation of a positively charged benzenonium intermediate, followed by the removal of a proton to yield a substituted benzene ring .

The cyclopropoxy and methoxy groups can also participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Structural and Electronic Differences

The following compounds share structural motifs with 1-Chloro-3-cyclopropoxy-2-methoxybenzene, differing in substituents or halogen placement:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Electronic Effects
1-Chloro-3-cyclopropoxy-2-methoxybenzene	C₁₀H₁₁ClO₂	198.65	Cl (1), OMe (2), cyclopropoxy (3)	Cyclopropoxy: electron-donating
1-Bromo-3-chloro-2-methoxybenzene	C₇H₆BrClO	235.48	Br (1), Cl (3), OMe (2)	Bromine: stronger σ-withdrawing
1,4-Bis(3-chloropropoxy)benzene	C₁₂H₁₆Cl₂O₂	275.16	Cl-propoxyl (3) at 1,4 positions	Chloropropoxy: moderate steric bulk
1-Chloro-3-(trifluoromethoxy)benzene	C₇H₄ClF₃O	196.56	Cl (1), OCF₃ (3)	Trifluoromethoxy: strong EWG
1-Chloro-3-methoxybenzene	C₇H₇ClO₂	158.58	Cl (1), OMe (3)	Methoxy: electron-donating

Notes:

• Cyclopropoxy vs. Chloropropoxy : The cyclopropoxy group in the target compound introduces ring strain, increasing reactivity compared to the linear chloropropoxy group in 1,4-Bis(3-chloropropoxy)benzene .
• Trifluoromethoxy vs. Cyclopropoxy : The trifluoromethoxy group (OCF₃) is a strong electron-withdrawing group (EWG), directing electrophilic substitution to meta positions, whereas cyclopropoxy is electron-donating, favoring para/ortho reactivity .

Physicochemical Properties

Property	Target Compound	1-Bromo-3-chloro-2-methoxybenzene	1,4-Bis(3-chloropropoxy)benzene
Melting Point (°C)	Not reported	Not reported	66 (339 K)
Solubility	Likely polar aprotic solvents	Low in water, soluble in acetone	Soluble in chloroform, ethyl acetate
Stability	Sensitive to ring-opening	Stable under ambient conditions	Stable; C-H···π interactions in crystal

Key Observations :

• The high melting point of 1,4-Bis(3-chloropropoxy)benzene (66°C) is attributed to its symmetrical structure and intermolecular C-H···π interactions .
• Bromine in 1-Bromo-3-chloro-2-methoxybenzene increases molecular weight and polarizability compared to the target compound .